Cas no 13292-46-1 (Rifampicin)

Rifampicin is a semi-synthetic derivative of rifamycin SV, exhibiting potent antimicrobial activity against a broad spectrum of Gram-positive and some Gram-negative bacteria, including Mycobacterium tuberculosis. Its key advantages include rapid bactericidal action, good oral bioavailability, and the ability to induce liver enzymes, enhancing its own metabolism.
Rifampicin structure
Rifampicin structure
Product Name:Rifampicin
CAS No:13292-46-1
MF:C43H58N4O12
MW:822.940232753754
MDL:MFCD00151389
CID:49152
PubChem ID:87560354
Update Time:2025-08-14

Rifampicin Chemical and Physical Properties

Names and Identifiers

    • rifampicin
    • 3-(((4-Methyl-1-piperazinyl)imino)-methyl)rifamycin
    • Abrifam
    • Dipicin
    • Eremfat
    • RIF
    • Rifa
    • Rifadin
    • Rifadin I.V.
    • Rifaldin
    • rifaldazine
    • Rifamate
    • Rifamicin AMP
    • Rifampin
    • Rifaprodin
    • Rifater
    • Rifobac
    • Rifoldin
    • Riforal
    • Rimactan
    • Rimycin
    • Rifamycin SV
    • Rifamycin SV Sodium
    • Rifandin
    • 3-(4-METHYLPIPERAZINYLIMINOMETHYL)RIFAMYCIN SV
    • RIFAMPICIN(RG)
    • 3-(4-Methylpiperazinyliminomethyl)rifamycin SV,Rifampin,Rifamycin AMP
    • AMP
    • arficin
    • FaMcin
    • Resazurin
    • rifagen
    • Rifamycin AMP
    • rifinah
    • 3-[[(4-methyl-1-piperazinyl)imino]methyl]-rifamycin
    • ARHF
    • RHOF
    • l-5103
    • Rimactane
    • Rifampicinum
    • Tubocin
    • Rifoldine
    • Rimactizid
    • Archidyn
    • Rimazid
    • Rifampicin SV
    • R/AMP
    • Rifampicina
    • Rifamor
    • Benemicin
    • Sinerdol
    • Rifadine
    • Rifaldazin
    • Rimactazid
    • Fenampicin
    • Doloresum
    • Rifcin
    • Arzide
    • Rifam
    • Dione 21-acetate
    • Rifampicine [French]
    • Rifampicinum [INN-Latin]
    • Ba 41166/E
    • Rifampicina [INN-Spanish]
    • 3-(((4-Methyl-1-piper
    • SR-05000002118-3
    • 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-, 21-acetate
    • HMS3713J11
    • 2,7-(EPOXYPENTADECA(1,11,13)TRIENIMINO)NAPHTHO(2,1-B)FURAN-1,11(2-H)-DIONE, 5,6,9,17,19,21-HEXAHYDROXY-23-METHOXY-2,4,12,1///
    • RIFAMPICIN [INN]
    • Rimactane (TN)
    • rifamcin
    • Reserpine & Rifampicin
    • HMS1569J11
    • Rifamsolin
    • BDBM50370232
    • GR-306
    • Rifampicin, European Pharmacopoeia (EP) Reference Standard
    • RIFAMPICIN (IARC)
    • RIFAMPICIN (EP IMPURITY)
    • RIFAMPICIN [JAN]
    • RIFAMYCIN AMP [MI]
    • C06688
    • D00211
    • Rifampicine
    • (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-Pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(4-methylpiperazin-1-yliminomethyl)-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-21-yl acetate
    • RIFAMPIN COMPONENT OF RIFATER
    • Rifampicin, >=97% (HPLC), powder
    • Rifampicin in combination with actinonin, BB-3497, hydroxylamine hydrochloride, and 1,10-phenanthroline
    • NSC-113926
    • CHEMBL374478
    • 2,11,13]trienimino)naphtho[2,1-b]furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-, 21-acetate
    • NCGC00022678-03
    • Rifampin, United States Pharmacopeia (USP) Reference Standard
    • RIFAMPIN COMPONENT OF RIFAMATE
    • AZT + Rifampin
    • BA-41166/E
    • Rifampicin & EEP
    • 8CI)
    • 3-(((4-METHYL-1-PIPERAZINYL)IMINO)METHYL)RIFAMYCIN
    • 8-[[(4-Methyl-1-piperazinyl)imino[methyl]rifamycin
    • RIFAMPIN (USP MONOGRAPH)
    • BPBio1_000561
    • Prestwick3_000525
    • CCG-208267
    • BA 411661E
    • yl]-, (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-
    • Rifampin (Rifampicin)
    • 3-((4-METHYL-1-PIPERAZINYL)IMINOMETHYL)RIFAMYCIN SV
    • RIFAMPIN [MI]
    • Rifampin [USAN]
    • Spectrum5_002018
    • 3-[(4-Methyl-1-piperazinyl)iminomethyl]rifamycin SV
    • 3-[[(4-Methyl-1-piperazinyl)imino]-methyl]rifamycin
    • (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acetate
    • 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-, 21-acetate
    • 5,6,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-beta)furan-1,11(2H)-dione 21-acetate
    • MFCD00151389
    • Ba 41166
    • RIFATER COMPONENT RIFAMPIN
    • Rifampin (USP)
    • HMS2096J11
    • Rifamycin, 3-[[(4-methyl-1-piperazinyl)imino]methyl]-
    • NSC113926
    • Rifampicin - CAS 13292-46-1
    • UNII-VJT6J7R4TR
    • 8-[[(4-Methyl-1-piperazinyl)imino]methyl]rifamycin sv
    • 3-([(4-Methyl-1-piperazinyl)imino]methyl)rifamycin SV
    • Prestwick_833
    • AKOS015951372
    • RIFAMPICIN (EP MONOGRAPH)
    • Rifampin (USAN:USP)
    • Rifampicinum (INN-Latin)
    • SCHEMBL23490
    • 8-(4-Methylpiperazinyliminomethyl) rifamycin SV
    • RIFAMPIN [HSDB]
    • CHEBI:28077
    • BSPBio_000509
    • NIH-10782
    • RIFAMPICIN [WHO-IP]
    • Rifampicin, powder, gamma-irradiated
    • Rifadin Iv
    • RIFAMPIN [ORANGE BOOK]
    • Rifomycin sv, 8-[N-(4-Methyl-1-piperazinyl)formidoyl]-
    • R-Cin
    • (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl ac
    • Rifadin (TN)
    • (2S,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-Pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acetate
    • AB00383022_07
    • 8-[[(4-Methylpiperazinyl)imino]methyl]rifamycin sv
    • 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-, 21-acetate (
    • BA-41166E
    • 3-(((4-Methyl-1-piperazinyl)imino)methyl)rifamycin SV
    • DTXSID6021244
    • Rifampin [USAN:USP]
    • RIFAMPICIN [EP IMPURITY]
    • RIFAMPIN [VANDF]
    • 3-(4-Methylpiperazinyliminomethyl)-rifamycin SV
    • RIFAMPICIN (MART.)
    • Stereoisomer of 5,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-he@ptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-2,7-(epoxypentadeca[1,11,13]trienimino)naphtho[2,1-b]furan-1,11(2H)-dione 21-acetate
    • NCGC00022678-04
    • SR-05000002118
    • RIFAMPICIN [MART.]
    • 13292-46-1
    • L-5103 Lepetit
    • Rifadin IV NOVAPLUS
    • NCGC00022678-05
    • (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11- methoxy-3,7,12,14,16,18,22-heptamethyl-26-{(E)-[(4-methylpiperazin-1-yl)imino] methyl}-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1 (28),2,4,9,19,21,25(29),26-octaen-13-yl acetate
    • NSC 113926
    • DTXCID301244
    • WLN: V1 WQ A&1 E&1 E1UN- AT6N DNTJ D1
    • 5,6,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-2,7-(epoxypentadeca[1,11,13]trienimino)naphtho[2,1-b]furan-1,11(2H)-dione 21-acetate
    • (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1(4,7).0(5,28)]triaconta-1(28),1(29),2,4,9,19,21,25,27-nonaen-13-yl acetate
    • RIFAMPICIN [IARC]
    • Rifampicin, >=97.0% (HPLC)
    • Rifampicin, VETRANAL(TM), analytical standard
    • RIFAMPIN [USP MONOGRAPH]
    • Prestwick2_000525
    • HMS2089F12
    • RIFAMPICIN [EP MONOGRAPH]
    • RIFAMPICIN [WHO-DD]
    • RFP
    • Rifapiam
    • 2,7-(epoxy[1,11,13]pentadecatrienoimino)naphtho[2,1-b]furan-1,11(2H)-dione, 21-(acetyloxy)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[(E)-[(4-methyl-1-piperazinyl)imino]meth
    • RIFAMATE COMPONENT RIFAMPIN
    • Rifampicina (INN-Spanish)
    • Rifampin, Pharmaceutical Secondary Standard; Certified Reference Material
    • CCRIS 551
    • J04AB02
    • Rifamycin, 3-(((4-methyl-1-piperazinyl)imino)methyl)-
    • RIFAMPICINUM [WHO-IP LATIN]
    • 5,6,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione 21-acetate
    • L-5103-LEPETIT
    • 8-(((4-Methyl-1-piperazinyl)imino)methyl)rifamycin SV
    • DRG-0109
    • Rifampicin [INN:BAN:JAN]
    • HSDB 3181
    • (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acet
    • Rifampicin (JP17/INN)
    • (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-((E)-((4-methylpiperazin-1-yl)imino)methyl)-6,23-dioxo-8,30-dioxa-24-azatetracyclo(23.3.1.1(4,7).0(5,28))triaconta-1(28),1(29),2,4,9,19,21,25,27-nonaen-13-yl acetate
    • DB01045
    • VJT6J7R4TR
    • NCGC00022678-06
    • Rifampicin & Propolis
    • Rifomycin SV, 8-(N-(4-methyl-1-piperazinyl)formidoyl)-
    • Piperine & Rifampicin
    • EINECS 236-312-0
    • Rifampicin, plant cell culture tested, BioReagent, >=97% (HPLC), crystalline
    • [pentahydroxy-methoxy-heptamethyl-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-dioxo-[?]yl] acetate
    • [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
    • 3-((4-methylpiperazin-1-yl)iminomethyl)rifamycin
    • Rifampicin (Rifampin)
    • Rifampicin D4
    • Rifampicin (JP18/INN)
    • 1ST10166
    • Rifampicin
    • MDL： MFCD00151389
    • Inchi： 1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14+,22-13-,44-20+/t21-,23+,24+,25+,29-,34-,35+,39+,43-/m0/s1
    • InChI Key： JQXXHWHPUNPDRT-WLSIYKJHSA-N
    • SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3C4C(=C(/C=N/N5CCN(C)CC5)C(=C(C=4C(=C(C)C=3O2)O)O)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)O)=O)OC |c:44,t:8,46|

Computed Properties

  • Exact Mass: 822.40500
  • Monoisotopic Mass: 822.405
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 5
  • Complexity: 1620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 157
  • XLogP3: 4
  • Topological Polar Surface Area: 220

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1782 (rough estimate)
  • Melting Point: 188°C(dec.)(lit.)
  • Boiling Point: 937.4±65.0°C at 760 mmHg
  • Flash Point: 561.3±34.3 °C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: chloroform: soluble50mg/mL, clear
  • Water Partition Coefficient: Soluble in DMSO or methanolSoluble in water, ethyl acetate, chloroform, methanol, tetrahydrofuran and dimethyl sulfoxide.
  • PSA: 220.15000
  • LogP: 4.34920
  • Sensitiveness: Sensitivity to light, humidity and heat
  • Solubility: It is easily soluble in chloroform, ethyl acetate, methanol and tetrahydrofuran, but almost insoluble in water, acetone and carbon tetrachloride.
  • pka: 1.7, 7.9(at 25℃)
  • Merck: 8216
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Rifampicin Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S36
  • FLUKA BRAND F CODES：8-10-21
  • Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS：VJ7000000
  • Hazardous Material Identification： Xn
  • Toxicity：LD50 in mice, rats (mg/kg): 885, 1720 orally; 260, 330 i.v.; 640, 550 i.p. (Fürész)
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases：R22; R36/37/38
  • Safety Term：S26;S36

Rifampicin Customs Data

  • HS CODE：2941903000
  • Customs Data：

    China Customs Code:

    2941903000

Rifampicin Pricemore >>

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Rifampicin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:13292-46-1)Rifampicin
Order Number:LE12654;LE3822;LE26533739
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com

Rifampicin Spectrogram

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1H NMR 300 MHz DMSO
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13292-46-1)Rifampicin
LE12654;LE3822;LE26533739
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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